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Compound of Interest

Compound Name: S-4048

Cat. No.: B15574479 Get Quote

In-Depth Technical Guide: S-4048
Introduction
This document provides a detailed technical overview of the chemical compound S-4048.

While comprehensive data regarding its chemical structure and physicochemical properties are

available, it is important to note that extensive public domain information on its biological

activity, specific experimental protocols, and associated signaling pathways is currently limited.

The information presented herein is based on available chemical database entries.

Chemical Structure and Properties
The fundamental chemical identity and properties of S-4048 are well-documented. The

compound, identified in the PubChem database with CID 9873573, possesses a complex

molecular structure.[1]

Chemical Structure:

(1S,3R,4R,5R)-1-[[(1R,2S)-2-(4-chlorophenyl)cyclopropyl]methoxy]-3,4-dihydroxy-5-[(Z)-3-

imidazo[4,5-b]pyridin-1-yl-3-phenylprop-2-enoyl]oxycyclohexane-1-carboxylic acid[1]

A summary of its key chemical and physical properties is provided in the table below.

Table 1: Physicochemical Properties of S-4048
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Property Value Source

Molecular Formula C₃₂H₃₀ClN₃O₇ PubChem[1]

Molecular Weight 604.0 g/mol PubChem[1]

IUPAC Name

(1S,3R,4R,5R)-1-[[(1R,2S)-2-

(4-

chlorophenyl)cyclopropyl]meth

oxy]-3,4-dihydroxy-5-[(Z)-3-

imidazo[4,5-b]pyridin-1-yl-3-

phenylprop-2-

enoyl]oxycyclohexane-1-

carboxylic acid

PubChem[1]

InChI Key
MYXPHMOLFCUDIL-

MLFVSVOESA-N
PubChem[1]

Canonical SMILES

C1C(C1OC(C2CC(C(C(C2)O)

O)OC(=O)C=C(C3=CC=CC=C

3)N4C=NC5=C4C=C=N5)C(=

O)O)C6=CC=C(C=C6)Cl

PubChem[1]

ChEMBL ID CHEMBL236247 PubChem[1]

PubChem CID 9873573 PubChem[1]

Biological and Pharmacological Properties
As of the date of this report, there is a notable absence of publicly available data regarding the

biological and pharmacological properties of S-4048. Extensive searches of scientific literature

and patent databases did not yield specific information on its mechanism of action, biological

targets, or therapeutic potential. The imidazo[4,5-b]pyridine core is found in compounds with

various biological activities, but specific data for S-4048 is not available.

Table 2: Biological and Pharmacological Data for S-4048

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Mechanism of Action Data not available

Biological Target(s) Data not available

In vitro Activity Data not available

In vivo Activity Data not available

Pharmacokinetics Data not available

Toxicology Data not available

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis, purification, and biological evaluation of S-
4048 are not described in the accessible public literature. For researchers interested in working

with this or similar molecules, a general workflow for chemical compound analysis would

typically be followed.
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Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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